(2S)-2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acid

• IUPAC Name: (2S)-2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acid
• InChI: InChI=1S/C11H11F3O2/c1-7(10(15)16)6-8-2-4-9(5-3-8)11(12,13)14/h2-5,7H,6H2,1H3,(H,15,16)/t7-/m0/s1
• InChI Key: KOPLOHWBAJQCOI-ZETCQYMHSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)C(F)(F)F)C(=O)O
• Isomeric SMILES: C[C@@H](CC1=CC=C(C=C1)C(F)(F)F)C(=O)O
• Molecular Formula: C11H11F3O2
• Molecular Weight: 232.20 g/mol

Description

(2S)-2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acid, also known as 2-methyl-3-(4-trifluoromethylphenyl)propionic acid, is a synthetic organic compound with a molecular formula of C10H9F3O2. It is an important intermediate for the synthesis of a variety of pharmaceuticals and agrochemicals. It is also used as a reagent for the synthesis of other compounds. In addition, it has been used as a building block for the preparation of several chiral compounds.

Scientific Research Applications

(2S)-(2S)-2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acid[4-(trifluoromethyl)phenyl]propanoic acid has been used in a variety of scientific research applications. It has been used as a building block for the preparation of several chiral compounds, as well as for the synthesis of pharmaceuticals and agrochemicals. It has also been used as a reagent for the synthesis of other compounds, including the synthesis of biologically active compounds. In addition, it has been used in the synthesis of a variety of fluorinated compounds.

Mechanism of Action

The mechanism of action of (2S)-(2S)-2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acid[4-(trifluoromethyl)phenyl]propanoic acid is not well understood. However, it is believed that the acid catalysis of the condensation reaction between (2S)-2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acidhydroxypropionic acid and 4-trifluoromethylbenzaldehyde is the likely mechanism of action. This reaction is believed to involve the protonation of the carbonyl group of the aldehyde, followed by the formation of an enolate intermediate. This enolate intermediate then reacts with the acid to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2S)-(2S)-2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acid[4-(trifluoromethyl)phenyl]propanoic acid are not well understood. However, it is believed that this compound may have some effects on the body, as it has been used in the synthesis of a variety of pharmaceuticals and agrochemicals. In addition, it has been used in the synthesis of a variety of fluorinated compounds, and these compounds may have some effects on the body.

Advantages and Limitations for Lab Experiments

The advantages of using (2S)-(2S)-2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acid[4-(trifluoromethyl)phenyl]propanoic acid in laboratory experiments include its availability and low cost. In addition, it is an efficient reagent for the synthesis of a variety of compounds, and it is a versatile building block for the preparation of several chiral compounds. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not well understood, and its biochemical and physiological effects are not well known.

Future Directions

In order to fully understand the biochemical and physiological effects of (2S)-(2S)-2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acid[4-(trifluoromethyl)phenyl]propanoic acid, further research is needed. Additionally, further research is needed to better understand its mechanism of action and to develop more efficient and cost-effective methods for its synthesis. Additionally, further research is needed to explore its potential applications in the synthesis of other compounds, such as biologically active compounds. Finally, further research is needed to explore the potential of using this compound as a building block for the preparation of other chiral compounds.

Synthesis Methods

The synthesis of (2S)-(2S)-2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acid[4-(trifluoromethyl)phenyl]propanoic acid can be achieved in a few different ways. The most common method of synthesis is by acid-catalyzed condensation of (2S)-2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acidhydroxypropionic acid and 4-trifluoromethylbenzaldehyde. This reaction is typically carried out in a solvent such as ethyl acetate, with an acid catalyst such as p-toluenesulfonic acid (PTSA). A second method of synthesis is through the reaction of (2S)-2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acidhydroxypropionic acid and 4-trifluoromethylbenzyl chloride. This reaction is typically carried out in a solvent such as dichloromethane, with an acid catalyst such as p-toluenesulfonic acid (PTSA).